Cas no 159326-00-8 (3-Methoxy-5-phenyltoluene)

• Product Name: 3-Methoxy-5-phenyltoluene
• CAS No: 159326-00-8
• MF: C₁₄H₁₄O
• MW: 198.260364055634
• CID: 2926523
• Update Time: 2025-06-23

3-Methoxy-5-phenyltoluene Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-5-phenyltoluene
• 3-Methoxy-5-methylbiphenyl
• 3-Methoxy-5-phenyltoluene

• Inchi： 1S/C14H14O/c1-11-8-13(10-14(9-11)15-2)12-6-4-3-5-7-12/h3-10H,1-2H3
• InChI Key： UGKJXUDEIHNMBJ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C)=CC(=C1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 184
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-Methoxy-5-phenyltoluene

Research Brief on 3-Methoxy-5-phenyltoluene (CAS: 159326-00-8): Recent Advances and Applications in Chemical Biology and Medicine

3-Methoxy-5-phenyltoluene (CAS: 159326-00-8) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This aromatic compound, characterized by its methoxy and phenyl substituents, has been explored for its unique chemical properties and biological activities. Recent studies have focused on its role as a building block in drug discovery, its interactions with biological targets, and its potential therapeutic applications.

In the context of drug discovery, 3-Methoxy-5-phenyltoluene has been investigated as a key intermediate in the synthesis of more complex molecules. Its structural features make it a versatile scaffold for the development of novel pharmacophores. Recent research published in the Journal of Medicinal Chemistry highlights its use in the design of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The study demonstrated that derivatives of 3-Methoxy-5-phenyltoluene exhibited promising inhibitory activity, suggesting its potential as a lead compound for anti-inflammatory drug development.

Another area of interest is the compound's potential role in cancer research. A 2023 study in Bioorganic & Medicinal Chemistry Letters explored the cytotoxic effects of 3-Methoxy-5-phenyltoluene derivatives on various cancer cell lines. The results indicated that certain modifications to the core structure enhanced selectivity toward cancer cells while minimizing toxicity to normal cells. These findings underscore the compound's potential as a starting point for the development of targeted anticancer agents.

Beyond its applications in drug discovery, 3-Methoxy-5-phenyltoluene has also been studied for its physicochemical properties. Recent computational and experimental studies have provided insights into its stability, solubility, and reactivity under various conditions. These properties are critical for its formulation and delivery in potential therapeutic applications. For instance, a 2022 study in the European Journal of Pharmaceutical Sciences investigated the compound's compatibility with common pharmaceutical excipients, paving the way for its use in drug formulations.

In conclusion, 3-Methoxy-5-phenyltoluene (CAS: 159326-00-8) represents a promising compound in the field of chemical biology and medicine. Its versatility as a synthetic intermediate, combined with its potential biological activities, makes it a valuable subject of ongoing research. Future studies are expected to further elucidate its mechanisms of action and explore its applications in therapeutic development. As the field advances, this compound may play a pivotal role in the discovery of new drugs and therapeutic strategies.